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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B137165

Introduction

(5R)-Dinoprost tromethamine, a synthetic analogue of the naturally occurring prostaglandin
F2 alpha (PGF20), is a potent luteolytic agent widely utilized in bovine reproductive
management and research.[1][2][3] Its primary mechanism of action involves binding to specific
prostaglandin receptors, which initiates a cascade of intracellular events leading to the
regression of the corpus luteum (luteolysis).[1] This hormonal action effectively reduces
progesterone levels, thereby enabling the synchronization of estrous cycles, induction of
parturition or abortion, and the treatment of reproductive disorders such as pyometra.[1][3][4] In
a research context, dinoprost tromethamine is an invaluable tool for studies focused on
reproductive physiology, endocrinology, and the development of advanced breeding
technologies in cattle.

Mechanism of Action

Dinoprost tromethamine functions by mimicking endogenous PGF2a.[1] It binds to the
Prostaglandin F2a receptor (FP receptor) on luteal cells. This binding triggers a G-protein
coupled signaling cascade that ultimately leads to the demise of the corpus luteum. The
process involves reduced luteal blood flow, inhibition of progesterone synthesis, and induction
of apoptosis in luteal cells. The resulting sharp decline in circulating progesterone allows the
follicular phase to commence, leading to estrus and ovulation.[1]

Recommended Dosage for Bovine Research
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The recommended dosage of (5R)-Dinoprost tromethamine for bovine research varies

depending on the application. The standard dose for most indications is 25 mg of dinoprost.

Administration is typically via intramuscular (IM) or subcutaneous (SC) injection.[2][5][6]

Recommended Common
Research Route of ]
L Dosage L . Commercial Reference
Application . Administration .
(Dinoprost) Formulation
Intramuscular
Estrus (IM) or 5 mg/mL or 12.5
o 25 mg : [51[7118]
Synchronization Subcutaneous mg/mL solution
(SC)
Intramuscular
Treatment of (IM) or 5 mg/mL or 12.5
25 mg : [41[51[7]
Pyometra Subcutaneous mg/mL solution
(SC)
Intramuscular
Induction of (IM) or 5 mg/mL or 12.5
. 25 mg : (51071191
Abortion Subcutaneous mg/mL solution
(SC)
Induction of Intramuscular 5 mg/mL or 12.5
iy 25 mg : [10][11]
Parturition (IM) mg/mL solution
Intramuscular
Unobserved (IM) or 5 mg/mL or 12.5
_ 25 mg , [5117]
(Silent) Estrus Subcutaneous mg/mL solution
(SC)

Experimental Protocols

Protocol 1: Estrus Synchronization in Cycling Beef Cows and Heifers

This protocol is designed to control the timing of estrus and ovulation in cycling cattle that

possess a functional corpus luteum.[12]

Materials:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b137165?utm_src=pdf-body
https://www.ema.europa.eu/en/documents/mrl-report/dinoprost-tromethamine-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/package-inserts/lutalyse-highcon-injection-prescribing-information.pdf
https://pdfs.semanticscholar.org/d598/020dab2f2a63d60f126de7d873de2c88e31d.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/package-inserts/lutalyse-highcon-injection-prescribing-information.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=6d462721-ece7-4fef-aef1-e5bb95dd0243
https://maaz.ihmc.us/rid=1SV9PPL09-QFPNCB-1J3H/Cmaps%20Lab%201.docx
https://www.msdvetmanual.com/reproductive-system/uterine-diseases-in-production-animals/pyometra-in-production-animals
https://www.zoetisus.com/content/_assets/docs/vmips/package-inserts/lutalyse-highcon-injection-prescribing-information.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=6d462721-ece7-4fef-aef1-e5bb95dd0243
https://www.zoetisus.com/content/_assets/docs/vmips/package-inserts/lutalyse-highcon-injection-prescribing-information.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=6d462721-ece7-4fef-aef1-e5bb95dd0243
https://www.cabidigitallibrary.org/doi/full/10.5555/19802261007
https://pubmed.ncbi.nlm.nih.gov/6583883/
https://www.vmd.defra.gov.uk/productinformationdatabase/files/QRD_Documents/QRD-Auth_3012717.PDF
https://www.zoetisus.com/content/_assets/docs/vmips/package-inserts/lutalyse-highcon-injection-prescribing-information.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=6d462721-ece7-4fef-aef1-e5bb95dd0243
https://bovine-ojs-tamu.tdl.org/aabp/article/download/7634/7322
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

(5R)-Dinoprost tromethamine sterile solution (e.g., Lutalyse® 5 mg/mL or Lutalyse®
HighCon 12.5 mg/mL).

Sterile syringes and needles (e.g., 18-20 gauge, 1.5 inch).

Animal restraints (chute or head gate).

Personal Protective Equipment (gloves, safety glasses).
Methodology:

Two-Injection Protocol:

Restrain the animal securely to ensure safety and accurate administration.

o Administer a 25 mg dose of dinoprost via intramuscular injection.[8] For a 5 mg/mL solution,
this corresponds to a 5 mL volume; for a 12.5 mg/mL solution, this is a 2 mL volume.[5][7]

o Repeat the 25 mg IM injection 10 to 12 days after the first injection.[8]

e Animals can be bred via artificial insemination (Al) at detected estrus following the second
injection. Estrus is anticipated to occur 1 to 5 days post-injection.[7][8]

 Alternatively, for fixed-time artificial insemination (FTAI), inseminate all animals
approximately 78-80 hours after the second injection, without the need for estrus detection.
[71[11]

Single-Injection Protocol:

Restrain the animal securely.

Administer a single 25 mg dose of dinoprost via intramuscular injection.

Observe animals for signs of estrus (e.g., standing to be mounted) over the next 2 to 5 days.

Inseminate animals approximately 12 hours after the onset of observed estrus.[13]

Protocol 2: Induction of Abortion (First 100 Days of Gestation)
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This protocol is for the termination of pregnancy in beef cows and heifers within the first 100
days of gestation.[5][7]

Materials:

(5R)-Dinoprost tromethamine sterile solution.

Sterile syringes and needles.

Animal restraints.

Ultrasound or other means for pregnancy diagnosis.

Personal Protective Equipment.

Methodology:

o Confirm pregnancy and gestational age (must be <100 days).
» Restrain the animal securely.

o Administer a single 25 mg dose of dinoprost via intramuscular or subcutaneous injection.[5]

[7]

» Monitor the animal for signs of abortion, which is expected to occur within 35 days of the
injection.[5][7]

o Post-treatment, a veterinary examination is recommended to ensure the abortion is complete
and to assess the animal's health.

Visualizations
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Click to download full resolution via product page

Caption: Signaling pathway of (5R)-Dinoprost tromethamine in a bovine luteal cell.
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Caption: Experimental workflow for a two-injection Dinoprost FTAI protocol in cattle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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